Cas no 5630-58-0 (Oxireno[c]oxireno[5,6]phenanthro[1,2-d]pyran-3,8(3aH,4bH)-dione,5-(acetyloxy)-1-(3-furanyl)dodecahydro-4b,7,7,9b,11a-pentamethyl-,(1S,3aS,4aR,4bS,5R,6aR,8aR,9aR,9bR,9cR,11aS)- (9CI))

• Product Name: Oxireno[c]oxireno[5,6]phenanthro[1,2-d]pyran-3,8(3aH,4bH)-dione,5-(acetyloxy)-1-(3-furanyl)dodecahydro-4b,7,7,9b,11a-pentamethyl-,(1S,3aS,4aR,4bS,5R,6aR,8aR,9aR,9bR,9cR,11aS)- (9CI)
• CAS No: 5630-58-0
• MF: C₂₄H₁₈N₆O₆
• MW: 486.436324596405
• CID: 381074
• PubChem ID: 2253656
• Update Time: 2025-04-19

Oxireno[c]oxireno[5,6]phenanthro[1,2-d]pyran-3,8(3aH,4bH)-dione,5-(acetyloxy)-1-(3-furanyl)dodecahydro-4b,7,7,9b,11a-pentamethyl-,(1S,3aS,4aR,4bS,5R,6aR,8aR,9aR,9bR,9cR,11aS)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Oxireno[c]oxireno[5,6]phenanthro[1,2-d]pyran-3,8(3aH,4bH)-dione,5-(acetyloxy)-1-(3-furanyl)dodecahydro-4b,7,7,9b,11a-pentamethyl-,(1S,3aS,4aR,4bS,5R,6aR,8aR,9aR,9bR,9cR,11aS)- (9CI)
• N'-[(E)-[1-(2-anilino-2-oxoethyl)-2-oxoindol-3-ylidene]amino]-N-(3-nitrophenyl)oxamide
• AKOS000534446
• 2-{2-[1-(2-anilino-2-oxoethyl)-2-oxo-1,2-dihydro-3H-indol-3-ylidene]hydrazino}-N-(3-nitrophenyl)-2-oxoacetamide
• N'-[1-(2-anilino-2-oxoethyl)-2-hydroxyindol-3-yl]imino-N-(3-nitrophenyl)oxamide
• DTXSID90416999
• CCG-2766
• 5630-58-0
• CBMicro_026688
• BIM-0026645.P001
• BAS 00348218

• Inchi： 1S/C24H18N6O6/c31-20(25-15-7-2-1-3-8-15)14-29-19-12-5-4-11-18(19)21(24(29)34)27-28-23(33)22(32)26-16-9-6-10-17(13-16)30(35)36/h1-13,34H,14H2,(H,25,31)(H,26,32)/b28-27+
• InChI Key： STGLQLZNEFQQLE-BYYHNAKLSA-N
• SMILES： OC1=C(C2C=CC=CC=2N1CC(NC1C=CC=CC=1)=O)/N=N/C(C(NC1C=CC=C(C=1)[N+](=O)[O-])=O)=O

Computed Properties

• Exact Mass: 486.12894
• Monoisotopic Mass: 486.129
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 36
• Rotatable Bond Count: 5
• Complexity: 911
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 166A^2
• XLogP3: 4.1

Experimental Properties

• Density: 1.48
• Refractive Index: 1.708
• PSA: 163.11